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Compound of Interest

Compound Name: VUF11207

Cat. No.: B12437760 Get Quote

For researchers, scientists, and drug development professionals utilizing VUF11207, a potent

CXCR7 agonist, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step logistical information

to facilitate the safe handling and disposal of this compound.

Important Note: Specific disposal guidelines for VUF11207 are not readily available. The

following procedures are based on the Safety Data Sheet (SDS) for VUF11207 fumarate, the

fumarate salt of VUF11207. Due to their close chemical relationship, these guidelines offer a

strong directive for the safe disposal of VUF11207. However, it is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific protocols and

to ensure compliance with all local, state, and federal regulations.

Summary of Key Safety and Handling Data
For quick reference, the following table summarizes crucial quantitative data and safety

information for VUF11207 fumarate.
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Parameter Value Source

Storage Temperature -20°C

Water Solubility Soluble to 100 mM

DMSO Solubility Soluble to 100 mM

Purity ≥98%

Appearance White to off-white solid MedChemExpress SDS

Boiling Point Not available MedChemExpress SDS

Melting Point Not available MedChemExpress SDS

Flash Point Not available MedChemExpress SDS

Procedural Guidance for Disposal
The proper disposal of VUF11207 involves a multi-step process designed to minimize risk to

personnel and the environment. Adherence to these steps, in conjunction with your institution's

specific protocols, is paramount.

Personal Protective Equipment (PPE)
Before handling VUF11207 for any purpose, including disposal, ensure the following PPE is

worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Disposal Workflow
The recommended workflow for the disposal of VUF11207 is as follows:

Consult Institutional EHS: Always begin by contacting your institution's Environmental Health

and Safety department to understand their specific procedures for chemical waste disposal.
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Waste Collection:

Collect waste VUF11207, including any contaminated materials (e.g., pipette tips, vials), in

a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical and is properly sealed.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "(E)-N-(3-

(2-fluorophenyl)-2-methylallyl)-3,4,5-trimethoxy-N-(2-(1-methylpyrrolidin-2-

yl)ethyl)benzamide".

Include the approximate amount of waste.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated and away from incompatible materials.

Arrangement for Pickup:

Follow your institution's procedures to arrange for the pickup and final disposal of the

hazardous waste by a licensed contractor.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of VUF11207.
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Caption: VUF11207 Disposal Workflow
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By following these procedures and consulting with local safety officials, researchers can ensure

the safe and compliant disposal of VUF11207, fostering a secure laboratory environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of VUF11207: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12437760#vuf11207-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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